Cas no 1164201-85-7 (9S-10alpha-Hydroxyepigambogic acid)

• Product Name: 9S-10alpha-Hydroxyepigambogic acid
• CAS No: 1164201-85-7
• MF: C₃₈H₄₆O₉
• MW: 646.766452312469
• CID: 2087187
• Update Time: 2025-07-28

9S-10alpha-Hydroxyepigambogic acid Chemical and Physical Properties

Names and Identifiers

• 9S-10alpha-Hydroxyepigambogic acid
• CID 102004805
• 10alpha-Hydroxyepigambogic acid
• 9S-10alpha-Hydroxyepigambogic acid(C2-S)
• 2-Butenoic acid, 4-[(1R,3aS,5S,6S,6aS,11S,14aS)-3a,4,5,6,6a,7-hexahydro-6,8-dihydroxy-3,3,11-trimethyl-13-(3-methyl-2-buten-1-yl)-11-(4-methyl-3-penten-1-yl)-7,15-dioxo-1,5-methano-1H,3H,11H-furo[3,4-g]pyrano[3,2-b]xanthen-1-yl]-2-methyl-, (2Z)-

• Inchi： 1S/C38H46O9/c1-19(2)10-9-15-36(8)16-14-22-28(39)26-30(41)27-29(40)24-18-25-35(6,7)47-37(33(24)42,17-13-21(5)34(43)44)38(25,27)46-32(26)23(31(22)45-36)12-11-20(3)4/h10-11,13-14,16,24-25,27,29,39-40H,9,12,15,17-18H2,1-8H3,(H,43,44)/b21-13+/t24-,25?,27+,29-,36-,37?,38-/m0/s1
• InChI Key： LJUARHDVFLLQMF-DEGHYDMZSA-N
• SMILES： O1C(C)(C)C2C[C@@H]3C(C1(C/C=C(/C(=O)O)\C)[C@]12[C@@H](C(C2C(=C4C=C[C@](C)(CC/C=C(\C)/C)OC4=C(C/C=C(\C)/C)C=2O1)O)=O)[C@H]3O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 8
• Complexity: 1460
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Powder
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.9E-5 g/L) (25 ºC),

Additional information on 9S-10alpha-Hydroxyepigambogic acid

Exploring the Potential of 9S-10alpha-Hydroxyepigambogic Acid (CAS No. 1164201-85-7): A Comprehensive Overview

In the realm of bioactive natural compounds, 9S-10alpha-Hydroxyepigambogic acid (CAS No. 1164201-85-7) has garnered significant attention for its unique structural properties and potential applications. This compound, derived from the Garcinia family, is part of a growing interest in plant-derived molecules with therapeutic promise. Researchers and industry professionals are increasingly exploring its mechanisms, particularly in the context of anti-inflammatory and antioxidant activities, aligning with current trends in natural product drug discovery.

The molecular structure of 9S-10alpha-Hydroxyepigambogic acid features a polycyclic framework, which is characteristic of the gambogic acid derivatives. This structural complexity contributes to its bioactivity, making it a subject of interest in pharmacological studies. Recent publications highlight its potential role in modulating cellular pathways, such as NF-κB signaling, a hotspot in cancer research and chronic disease management. These findings resonate with the broader scientific community's focus on targeted therapies and precision medicine.

From a synthetic chemistry perspective, the challenges associated with the production of 9S-10alpha-Hydroxyepigambogic acid have spurred innovations in green chemistry and enzymatic synthesis. As sustainability becomes a priority in pharmaceutical manufacturing, this compound exemplifies the balance between bioavailability and environmental impact. Discussions in forums like ACS Green Chemistry often cite such molecules as case studies for eco-friendly drug development.

Consumer and researcher queries frequently revolve around the safety profile and bioactivity of 9S-10alpha-Hydroxyepigambogic acid. While preclinical data are promising, the compound’s ADME properties (Absorption, Distribution, Metabolism, Excretion) remain under investigation. This aligns with the public’s growing demand for evidence-based natural remedies, as seen in searches for terms like "natural anti-cancer compounds" or "plant-derived anti-inflammatories".

In the context of intellectual property, 1164201-85-7 has been referenced in patents related to nutraceutical formulations and cosmeceuticals, reflecting its versatility. The rise of beauty-from-within trends has further propelled interest in such ingredients, with searches for "skin health bioactive molecules" increasing by 40% in the past year (Source: Google Trends).

Future research directions for 9S-10alpha-Hydroxyepigambogic acid may focus on its synergistic effects with other botanicals, a topic gaining traction in integrative medicine. As the scientific community continues to unravel its potential, this compound stands at the intersection of traditional knowledge and modern pharmacology, offering a compelling narrative for both researchers and health-conscious consumers alike.